![molecular formula C36H48O16 B164476 Phyllanthostatin 6 CAS No. 132282-94-1](/img/structure/B164476.png)
Phyllanthostatin 6
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Overview
Description
Phyllanthostatin 6 is a glycoside isolated from the roots of Phyllanthus acuminatus (Euphorbiaceae). It has been found to inhibit the growth of the murine P-388 lymphocytic leukemia cell line . Its chemical name is beta-D-Glucopyranose, 2-O-(6-deoxy-beta-D-glucopyranosyl)-, 1-(decahydro-5’‘-methyl-4’‘-((1-oxo-3-phenyl-2-propenyl)oxy)dispiro(oxirane-2,3’(2’H)-benzofuran-2’,2’‘-(2H)pyran)-6’-carboxylate) .
Synthesis Analysis
An enhanced spiroketalization maneuver permitting equilibration at both the C (8) and C (11) centers of spiroketals leads to a more concise and efficient synthesis of phyllanthocin, which is related to Phyllanthostatin 6. This synthesis involves 21 steps and has an overall yield of 5.6% .Scientific Research Applications
Antineoplastic Properties
Phyllanthostatin 6 has been identified as a significant compound in cancer research. It was isolated from the roots of Phyllanthus acuminatus and demonstrated inhibitory effects on the growth of murine P-388 lymphocytic leukemia cell lines. This suggests its potential as an antineoplastic agent (Pettit et al., 1990).
Synthetic Studies
Synthetic studies have been conducted on phyllanthostatins, including Phyllanthostatin 6. These studies involve the synthesis of phyllanthostatins 1, 2, and 3, which are structurally related to Phyllanthostatin 6. The research on synthetic methods can aid in the production and study of Phyllanthostatin 6 and related compounds for potential therapeutic applications (Smith et al., 1991).
Structure and Activity Relationship
The structural elucidation of Phyllanthostatin 6 has been a significant aspect of its research. Detailed studies using high-resolution NMR and mass spectrometry techniques have been conducted to understand its structure. This understanding is crucial for exploring the bioactivity and potential therapeutic uses of Phyllanthostatin 6 (Pettit et al., 1982).
Future Directions
properties
CAS RN |
132282-94-1 |
---|---|
Product Name |
Phyllanthostatin 6 |
Molecular Formula |
C36H48O16 |
Molecular Weight |
736.8 g/mol |
InChI |
InChI=1S/C36H48O16/c1-17-15-45-36(13-23(17)48-25(38)11-8-19-6-4-3-5-7-19)35(16-46-35)21-10-9-20(12-22(21)52-36)32(44)51-34-31(29(42)27(40)24(14-37)49-34)50-33-30(43)28(41)26(39)18(2)47-33/h3-8,11,17-18,20-24,26-31,33-34,37,39-43H,9-10,12-16H2,1-2H3/b11-8+ |
InChI Key |
JJJGFQQALVPPLB-DHZHZOJOSA-N |
Isomeric SMILES |
CC1COC2(CC1OC(=O)/C=C/C3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)CO)O)O)OC7C(C(C(C(O7)C)O)O)O |
SMILES |
CC1COC2(CC1OC(=O)C=CC3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)CO)O)O)OC7C(C(C(C(O7)C)O)O)O |
Canonical SMILES |
CC1COC2(CC1OC(=O)C=CC3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)CO)O)O)OC7C(C(C(C(O7)C)O)O)O |
synonyms |
phyllanthostatin 6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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